Cas no 40894-00-6 (3-bromo-2,2-dimethyl-1-propanol)

• Product Name: 3-bromo-2,2-dimethyl-1-propanol
• CAS No: 40894-00-6
• MF: C₅H₁₁BrO
• MW: 167.044241189957
• MDL: MFCD00004683
• CID: 55315
• PubChem ID: 142501
• Update Time: 2025-06-20

3-bromo-2,2-dimethyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,2-dimethyl-1-propanol
• 3-bromo-2,2-dimethylpropan-1-ol
• 1-Propanol,3-bromo-2,2-dimethyl
• 2,2-dimethyl-3-bromopropanol
• 3-bromanyl-2,2-dimethyl-propan-1-ol
• 3-bromo-2,2-dimethyl propanol
• 3-bromo-2,2-dimethyl-propan-1-ol
• 2,2-Dimethyl-3-bromo-1-propanol
• 3-Bromo-2,2-dimethylpropanol
• 3-Bromoneopentylalcohol
• NSC 127921
• 40894-00-6
• DTXSID70193897
• A825337
• AKOS015916373
• CS-0043654
• BCP17392
• 3 -bromo-2,2-dimethyl-1-propanol
• NSC127921
• SY039504
• SCHEMBL367694
• 3-Bromo-2,2-dimethyl-1-propanol, 96%
• EN300-199460
• MFCD00004683
• 1-Propanol,3-bromo-2,2-dimethyl-
• 3-bromo-2,2-dimethyl1-propanol
• FT-0692083
• NSC-127921
• 3bromo-2,2-dimethyl-1-propanol
• D97756
• 1-Propanol, 3-bromo-2,2-dimethyl-
• DA-24070
• DTXCID10116388
• 629-425-5
• QBA89400

• MDL： MFCD00004683
• Inchi： 1S/C5H11BrO/c1-5(2,3-6)4-7/h7H,3-4H2,1-2H3
• InChI Key： KQOQXYPZBYTICM-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CO

Computed Properties

• Exact Mass: 165.99900
• Monoisotopic Mass: 165.999328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.358 g/mL at 25 °C(lit.)
• Boiling Point: 184-187 °C(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.479(lit.)
• PSA: 20.23000
• LogP: 1.39980

3-bromo-2,2-dimethyl-1-propanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-bromo-2,2-dimethyl-1-propanol

Professional Introduction to 3-bromo-2,2-dimethyl-1-propanol (CAS No. 40894-00-6)

3-bromo-2,2-dimethyl-1-propanol, with the chemical formula C₅H₁₁BrO, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound is characterized by its bromo-substituted alcohol structure, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The CAS number 40894-00-6 uniquely identifies this substance, ensuring precise classification and handling in laboratory and industrial settings.

The molecular structure of 3-bromo-2,2-dimethyl-1-propanol consists of a tertiary alcohol group attached to a bromine atom, with two methyl groups at the second carbon position. This specific arrangement imparts unique reactivity, making it a versatile building block for chemists. The presence of the bromo substituent enhances its utility in nucleophilic substitution reactions, while the tertiary alcohol moiety allows for further functionalization via oxidation or reduction pathways.

In recent years, the demand for specialized intermediates like 3-bromo-2,2-dimethyl-1-propanol has surged due to advancements in drug discovery and material science. The pharmaceutical industry particularly values such compounds for their role in synthesizing complex molecules with therapeutic potential. For instance, researchers have utilized this compound to develop novel analogs of existing drugs, leveraging its structural flexibility to optimize pharmacokinetic properties.

One of the most compelling applications of 3-bromo-2,2-dimethyl-1-propanol lies in its use as a precursor for steroid synthesis. Steroids are a class of biologically active compounds that play crucial roles in hormone regulation and signaling. The bromo group in this molecule facilitates cross-coupling reactions, enabling the construction of complex steroid frameworks with high precision. This has opened new avenues for developing innovative treatments for conditions such as inflammation and metabolic disorders.

Moreover, the compound has found relevance in the development of agrochemicals. Researchers are exploring its potential as a building block for designing new pesticides and herbicides that offer improved efficacy and environmental safety. The tertiary alcohol functionality can be modified to introduce various side chains that enhance binding affinity to biological targets, making it an attractive candidate for crop protection applications.

The synthesis of 3-bromo-2,2-dimethyl-1-propanol typically involves the bromination of 2,2-dimethyl-1-propanol using brominating agents such as N-bromosuccinimide (NBS). This reaction proceeds under controlled conditions to ensure high yield and purity. Advances in catalytic systems have further refined this process, allowing for greener and more efficient synthetic routes. Such improvements align with global efforts to minimize environmental impact while maintaining high standards of chemical production.

Recent studies have also highlighted the role of 3-bromo-2,2-dimethyl-1-propanol in material science, particularly in the development of novel polymers and coatings. The bromo group can be incorporated into polymer backbones to enhance flame retardancy properties, which are critical for applications in construction and electronics. Additionally, the compound’s ability to undergo polymerization reactions makes it a promising candidate for creating advanced materials with tailored mechanical and thermal properties.

In conclusion, 3-bromo-2,2-dimethyl-1-propanol (CAS No. 40894-00-6) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features—particularly the bromo-substituted alcohol core—make it an indispensable tool for synthetic chemists. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of chemical innovation.